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Compound of Interest

Compound Name: beta-Fenchyl alcohol

Cat. No.: B14143307

This technical guide provides a comprehensive overview of the core physical properties of
beta-Fenchyl alcohol, with a specific focus on its melting and boiling points. The information is
intended for researchers, scientists, and professionals in drug development who require
precise data and methodologies for their work with this compound.

Chemical Identity

Beta-Fenchyl alcohol, also known as exo-1,3,3-trimethylbicyclo[2.2.1]heptan-2-0l, is a bicyclic
monoterpenoid alcohol.[1] It is an isomer of the more commonly discussed alpha-Fenchyl
alcohol (endo-isomer). The rigid bicyclo[2.2.1]heptane structure and the position of the hydroxyl
group are critical determinants of its physical characteristics.[1]

Physical Properties: Melting and Boiling Points

The melting and boiling points are fundamental physical constants used to identify and assess
the purity of a substance. For beta-Fenchyl alcohol, these values are well-documented,
though minor variations exist across different sources, which can be attributed to measurement
conditions and sample purity.

Table 1: Summary of Physical Properties for Fenchyl Alcohol Isomers
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beta-Fenchyl alpha-Fenchyl General Fenchol
Property Alcohol (exo- Alcohol (endo- (isomer
isomer) isomer) unspecified)
Melting Point 43-46 °C[1][2][3] 39-45 °C[4] 35-40 °C[5][6]
N ) 202-203 °C @ 760 - 201-202 °C @ 760
Boiling Point Not specified
mmHg[7] mmHg[4][5][6][8]

Colorless to pale

yellow liquid at room ) White to pale yellow
Appearance o Solid.

temperature, solidifies crystals.[5]

below 43°C.[1]

At room temperature, beta-Fenchyl alcohol typically presents as a colorless to pale yellow
liquid, transitioning to a solid state below 43°C.[1]

Experimental Protocols

Precise determination of physical constants requires standardized experimental procedures.
The following sections detail the methodologies for measuring the melting and boiling points of

beta-Fenchyl alcohol.

The melting point of a compound is the temperature range over which it transitions from a solid
to a liquid. This property is highly sensitive to impurities, which tend to lower and broaden the
melting range.[9]

Methodology:

o Sample Preparation: A small, dry sample of beta-Fenchyl alcohol is finely powdered and
packed into a capillary tube to a depth of approximately 1-2 mm.[9] The tube is tapped to
ensure dense packing. For samples that are liquid at room temperature, the substance is
first frozen.

o Apparatus: A calibrated digital melting point apparatus, such as a DigiMelt unit, is used for
the determination.[9]
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o Measurement: The capillary tube is placed in the heating block of the apparatus. The
temperature is increased rapidly to about 15-20°C below the expected melting point and then
slowed to a rate of 1-2°C per minute to ensure thermal equilibrium.

o Data Recording: Two temperatures are recorded:
o T1: The temperature at which the first drop of liquid appears.
o T2: The temperature at which the entire sample becomes a clear liquid.

e Reporting: The melting point is reported as the range from T1 to T2. For high-purity beta-
Fenchyl alcohol, this range is expected to be narrow.

The boiling point is the temperature at which the vapor pressure of a liquid equals the
surrounding atmospheric pressure.[9] For purification, fractional distillation under reduced
pressure is an effective method.[1]

Methodology (at Atmospheric Pressure):

o Apparatus Setup: A standard distillation apparatus is assembled, consisting of a round-
bottom flask, a distillation head with a thermometer, a condenser, and a receiving flask.

o Sample and Heating: The round-bottom flask is filled to approximately two-thirds of its
volume with beta-Fenchyl alcohol. A few boiling chips are added to ensure smooth boiling.
The flask is then heated using a heating mantle.

o Equilibrium and Measurement: The sample is heated until it boils and a condensation ring of
the vapor rises up the distillation head. The boiling point is recorded as the temperature that
holds constant on the thermometer as the liquid is actively distilling. This indicates that the
vapor and liquid phases are in equilibrium.

o Pressure Correction: The recorded boiling point is corrected to standard atmospheric
pressure (760 mmHg) if the measurement is performed at a different pressure.

Visualization of Experimental Workflow

The logical flow for the characterization of beta-Fenchyl alcohol's physical properties can be
visualized as a straightforward experimental process.
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Caption: Workflow for Physical Property Determination of beta-Fenchyl Alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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